Cas no 2137077-99-5 ((3R)-3-{(tert-butoxy)carbonylamino}-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoic acid
• CAS No: 2137077-99-5
• MF: C₁₅H₁₈ClN₃O₄
• MW: 339.774122714996
• CID: 6470092
• PubChem ID: 165829326
• Update Time: 2025-06-08

(3R)-3-{(tert-butoxy)carbonylamino}-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoic acid
• EN300-1164728
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-{6-chloroimidazo[1,2-a]pyridin-2-yl}propanoic acid
• 2137077-99-5

• Inchi： 1S/C15H18ClN3O4/c1-15(2,3)23-14(22)18-10(6-13(20)21)11-8-19-7-9(16)4-5-12(19)17-11/h4-5,7-8,10H,6H2,1-3H3,(H,18,22)(H,20,21)/t10-/m1/s1
• InChI Key： HDMHPBZPMNCHLE-SNVBAGLBSA-N
• SMILES： ClC1C=CC2=NC(=CN2C=1)[C@@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 339.0985838g/mol
• Monoisotopic Mass: 339.0985838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.9Ų

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-{6-chloroimidazo1,2-apyridin-2-yl}propanoic acid

(3R)-3-{(tert-butoxy)carbonylamino}-3-{6-chloroimidazo[1,2-a]pyridin-2-yl}propanoic acid (CAS No. 2137077-99-5): An Overview

(3R)-3-{(tert-butoxy)carbonylamino}-3-{6-chloroimidazo[1,2-a]pyridin-2-yl}propanoic acid (CAS No. 2137077-99-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids with a unique structural framework that includes a tert-butoxycarbonyl (Boc) protecting group and a 6-chloroimidazo[1,2-a]pyridine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to protect the amino functionality of amino acids and peptides. It is known for its stability under mild acidic conditions and can be selectively removed using strong acids such as trifluoroacetic acid (TFA). This feature allows for precise control over the reactivity of the amino group during multi-step synthetic processes, which is crucial for the development of complex molecules with high purity and yield.

The 6-chloroimidazo[1,2-a]pyridine moiety is a heterocyclic system that has been extensively studied for its potential biological activities. Imidazopyridines are known to exhibit a wide range of pharmacological properties, including anticonvulsant, anxiolytic, and sedative effects. The presence of a chlorine substituent at the 6-position further modulates the electronic and steric properties of the molecule, potentially enhancing its binding affinity to specific receptors or enzymes.

Recent studies have highlighted the potential of (3R)-3-{(tert-butoxy)carbonylamino}-3-{6-chloroimidazo[1,2-a]pyridin-2-yl}propanoic acid in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against GABA-A receptors, which are implicated in various neurological conditions such as epilepsy and anxiety disorders. The compound's ability to selectively modulate these receptors without significant side effects makes it an attractive candidate for further preclinical and clinical evaluation.

In addition to its potential therapeutic applications, (3R)-3-{(tert-butoxy)carbonylamino}-3-{6-chloroimidazo[1,2-a]pyridin-2-yl}propanoic acid has also been investigated for its use as a tool compound in biochemical assays. Its unique structure allows it to serve as a probe for studying protein-protein interactions and enzyme kinetics, providing valuable insights into the molecular mechanisms underlying various biological processes.

The synthesis of (3R)-3-{(tert-butoxy)carbonylamino}-3-{6-chloroimidazo[1,2-a]pyridin-2-yl}propanoic acid typically involves a multi-step process that includes the formation of the tert-butoxycarbonyl protected amino acid derivative and subsequent coupling with the 6-chloroimidazo[1,2-a]pyridine moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods not only streamline the synthetic route but also reduce the environmental impact by minimizing waste generation.

The physicochemical properties of (3R)-3-{(tert-butoxy)carbonylamino}-3-{6-chloroimidazo[1,2-a]pyridin-2-yl}propanoic acid have been thoroughly characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound, which are essential for understanding its biological activity.

In conclusion, (3R)-3-{(tert-butoxy)carbonylamino}-3-{6-chloroimidazo[1,2-a]pyridin-2-yl}propanoic acid (CAS No. 2137077-99-5) represents a promising compound with potential applications in both therapeutic development and biochemical research. Its unique structural features and favorable biological properties make it an exciting target for further investigation. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in the field of medicinal chemistry.